Cas no 2680739-45-9 (benzyl N-1-(fluoromethyl)cyclopropylcarbamate)

• Product Name: benzyl N-1-(fluoromethyl)cyclopropylcarbamate
• CAS No: 2680739-45-9
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 5652829
• PubChem ID: 165920611
• Update Time: 2025-05-26

benzyl N-1-(fluoromethyl)cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28274288
• 2680739-45-9
• benzyl N-[1-(fluoromethyl)cyclopropyl]carbamate
• benzyl N-1-(fluoromethyl)cyclopropylcarbamate

• Inchi： 1S/C12H14FNO2/c13-9-12(6-7-12)14-11(15)16-8-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,14,15)
• InChI Key： CJXUVYXSVYSPRB-UHFFFAOYSA-N
• SMILES： FCC1(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-1-(fluoromethyl)cyclopropylcarbamate

Benzyl N-1-(Fluoromethyl)cyclopropylcarbamate (CAS No. 2680739-45-9): A Comprehensive Overview

Benzyl N-1-(fluoromethyl)cyclopropylcarbamate (CAS No. 2680739-45-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of benzyl N-1-(fluoromethyl)cyclopropylcarbamate is composed of a benzyl group attached to a carbamate moiety, which is further substituted with a 1-(fluoromethyl)cyclopropyl group. The presence of the fluorine atom and the cyclopropyl ring imparts distinct chemical and biological properties to this compound, making it an interesting candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacological properties such as metabolic stability, lipophilicity, and receptor binding affinity. The introduction of a fluorine atom into the structure of benzyl N-1-(fluoromethyl)cyclopropylcarbamate is expected to contribute to these favorable characteristics.

In terms of its synthesis, benzyl N-1-(fluoromethyl)cyclopropylcarbamate can be prepared through a multi-step process involving the reaction of benzyl chloroformate with 1-(fluoromethyl)cyclopropylamine. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production and further research.

The biological activity of benzyl N-1-(fluoromethyl)cyclopropylcarbamate has been evaluated in several in vitro and in vivo studies. Preliminary results indicate that this compound exhibits potent inhibitory effects on specific enzymes and receptors, which are implicated in various disease pathways. For instance, it has shown promise as an inhibitor of protein kinases, which are key targets in cancer therapy.

In addition to its potential as a therapeutic agent, benzyl N-1-(fluoromethyl)cyclopropylcarbamate has also been explored for its use as a probe molecule in biochemical assays. Its unique structure and functional groups make it suitable for labeling and tracking biomolecules, providing valuable insights into cellular processes and drug interactions.

The safety profile of benzyl N-1-(fluoromethyl)cyclopropylcarbamate is an important consideration for its development as a pharmaceutical product. Preclinical toxicity studies have demonstrated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

The pharmacokinetic properties of benzyl N-1-(fluoromethyl)cyclopropylcarbamate have also been studied extensively. Results from these studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as an oral or parenteral drug. The presence of the fluorine atom is believed to contribute to its enhanced metabolic stability and reduced clearance rates.

In conclusion, benzyl N-1-(fluoromethyl)cyclopropylcarbamate (CAS No. 2680739-45-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent or probe molecule. Ongoing research continues to explore its full potential and optimize its use in various medical applications.